Cas no 56621-84-2 (Formamide, N-5-pyrimidinyl- (6CI,7CI,9CI))
56621-84-2 structure
Product Name:Formamide, N-5-pyrimidinyl- (6CI,7CI,9CI)
CAS No:56621-84-2
MF:C5H5N3O
MW:123.112700223923
CID:945686
PubChem ID:535165
Update Time:2025-04-19
Formamide, N-5-pyrimidinyl- (6CI,7CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Formamide, N-5-pyrimidinyl- (6CI,7CI,9CI)
- N-pyrimidin-5-ylformamide
- SCHEMBL20910
- Pyrimidine, 5-formamido-
- 5-formylaminopyrimidine
- CHEBI:35877
- 5-Pyrimidinylformamide #
- NKKLCOFTJVNYAQ-UHFFFAOYSA-N
- AKOS006358753
- Q27116603
- N-(Pyrimidin-5-yl)formamide
- 5-formamidopyrimidine
- 56621-84-2
-
- Inchi: 1S/C5H5N3O/c9-4-8-5-1-6-3-7-2-5/h1-4H,(H,8,9)
- InChI Key: NKKLCOFTJVNYAQ-UHFFFAOYSA-N
- SMILES: O=CNC1=CN=CN=C1
Computed Properties
- Exact Mass: 123.043261792g/mol
- Monoisotopic Mass: 123.043261792g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 90.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 54.9Ų
Formamide, N-5-pyrimidinyl- (6CI,7CI,9CI) Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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